Cas no 221892-32-6 (1-Naphthalenecarboxaldehyde,7-ethoxy-1,2,3,4-tetrahydro-)

• Product Name: 1-Naphthalenecarboxaldehyde,7-ethoxy-1,2,3,4-tetrahydro-
• CAS No: 221892-32-6
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 244309
• PubChem ID: 45094000
• Update Time: 2025-04-19

1-Naphthalenecarboxaldehyde,7-ethoxy-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxaldehyde,7-ethoxy-1,2,3,4-tetrahydro-
• 1-Naphthalenecarboxaldehyde,7-ethoxy-1,2,3,4-tetrahydro-(9CI)
• 7-ethoxy-1,2,3,4-tetrahydronaphthalene-1-carbaldehyde
• 221892-32-6

• Inchi： 1S/C13H16O2/c1-2-15-12-7-6-10-4-3-5-11(9-14)13(10)8-12/h6-9,11H,2-5H2,1H3
• InChI Key： HSMIRLMDSAFMHC-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)C(C=O)CCC2

Computed Properties

• Exact Mass: 204.11508
• Monoisotopic Mass: 204.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 26.3